methyl 2-bromo-6-fluoro-3-nitrobenzoate
Overview
Description
Scientific Research Applications
Organic Synthesis Intermediates
Methyl 2-bromo-6-fluoro-3-nitrobenzoate: is utilized as an intermediate in organic synthesis. Its reactive bromo and nitro groups make it a versatile compound for constructing complex molecules. It’s particularly useful in the synthesis of various aromatic compounds, where it can undergo further nitration, reduction, or coupling reactions .
Pharmaceutical Research
In pharmaceutical research, this compound serves as a precursor for the synthesis of potential drug candidates. The presence of fluorine can be crucial for the biological activity of pharmaceuticals, making this compound valuable for developing new medications .
Material Science
The compound’s unique structure allows for its use in material science, particularly in the development of novel polymers. Its ability to participate in electrophilic aromatic substitution reactions can lead to polymers with improved thermal stability and chemical resistance .
Analytical Chemistry
Methyl 2-bromo-6-fluoro-3-nitrobenzoate: can be used as a standard or reference compound in various analytical techniques such as NMR, HPLC, LC-MS, and UPLC. These methods are essential for the qualitative and quantitative analysis of chemical substances .
Agricultural Chemistry
This compound may find applications in agricultural chemistry for the synthesis of herbicides or pesticides. Its structural components can be modified to target specific pests or weeds, contributing to the development of more effective agricultural chemicals .
Multistep Synthesis Education
It’s also used in educational settings to demonstrate multistep synthesis processes in organic chemistry. Students can learn about the strategic planning and execution of complex syntheses through hands-on experience with such compounds .
Safety and Hazards
Handling “methyl 2-bromo-6-fluoro-3-nitrobenzoate” should involve standard safety precautions for dealing with chemicals. This includes avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Personal protective equipment should be used, and adequate ventilation should be ensured .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-bromo-6-fluoro-3-nitrobenzoate involves the bromination of methyl 2-fluoro-3-nitrobenzoate followed by esterification with bromine and then nitration with nitric acid.", "Starting Materials": [ "Methyl 2-fluoro-3-nitrobenzoate", "Bromine", "Sodium hydroxide", "Concentrated sulfuric acid", "Nitric acid" ], "Reaction": [ "Step 1: Bromination of methyl 2-fluoro-3-nitrobenzoate with bromine in the presence of concentrated sulfuric acid to yield methyl 2-bromo-3-nitro-6-fluorobenzoate.", "Step 2: Esterification of methyl 2-bromo-3-nitro-6-fluorobenzoate with bromine in the presence of sodium hydroxide to yield methyl 2-bromo-6-fluoro-3-nitrobenzoate.", "Step 3: Nitration of methyl 2-bromo-6-fluoro-3-nitrobenzoate with nitric acid to yield the final product, methyl 2-bromo-6-fluoro-3-nitrobenzoate." ] } | |
CAS RN |
1610060-53-1 |
Product Name |
methyl 2-bromo-6-fluoro-3-nitrobenzoate |
Molecular Formula |
C8H5BrFNO4 |
Molecular Weight |
278 |
Purity |
95 |
Origin of Product |
United States |
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